Efficient fixation of atmospheric CO2 as carbonate by lanthanide-based complex via synergistic effect of zinc ion†
Dalton Transactions Pub Date: 2013-04-19 DOI: 10.1039/C3DT50230A
Abstract
Reactions of [Zn(L)(H2O)] precursor and EuCl3 with the aid of CO32− ions derived from atmospheric CO2 affording an unusual heteropolynuclear cluster [Zn4L4Eu4(CO3)6]·EtOH. In the core of the cluster, four hetero-binuclear [ZnLEu] units linked by six CO32− anions forms a well defined [Zn4Eu4] skeleton with good planarity, which plays an important role in stabilizing the cluster.
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Journal Name：Dalton Transactions
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CAS no.: 55290-64-7
